1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-one

• CAS: 33241-51-9

Core Science & Biosynthesis

Physicochemical properties of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

Technical Whitepaper: Physicochemical Profiling & Applications of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

Executive Summary

1-Ethyltricyclo[2.2.1.02,6]heptan-3-one (CAS 33241-51-9), often referred to as 1-Ethylnortricyclanone , represents a specialized class of rigid, tricyclic ketones derived from the norbornane scaffold. Unlike flexible aliphatic ketones, this molecule features a "nortricyclene" core—a fused cyclopropane ring within a bridged bicyclic system. This unique architecture confers exceptional metabolic stability and stereochemical rigidity, making it a high-value scaffold in two distinct sectors: fragrance chemistry (where it serves as a structural analog to santalol/camphoraceous compounds) and medicinal chemistry (as a bioisostere for phenyl rings or adamantane cages).

This guide provides a comprehensive technical breakdown of its physicochemical properties, synthetic pathways, and stability profiles, designed to support decision-making in lead optimization and formulation.

Structural Identity & Stereochemistry

The molecule consists of a nortricyclane cage (tricyclo[2.2.1.02,6]heptane) substituted with a ketone at position C3 and an ethyl group at the bridgehead C1 position. The presence of the cyclopropane ring fused to the norbornane system introduces significant Baeyer strain (angle strain), which dictates its unique reactivity profile.

Identifier	Value
IUPAC Name	1-Ethyltricyclo[2.2.1.02,6]heptan-3-one
CAS Number	33241-51-9
Molecular Formula	C₉H₁₂O
SMILES	CCC12CC3C(C1)C3(C2)O (Isomeric representation)
Molecular Weight	136.19 g/mol
Stereochemistry	Chiral (typically synthesized as a racemate unless asymmetric catalysis is employed)

Physicochemical Properties

The following data aggregates experimental values where available and high-confidence QSAR predictions for the specific 1-ethyl isomer.

Table 1: Core Physicochemical Parameters

Property	Value	Source/Method	Implications
Physical State	Liquid	Experimental [1]	Formulation handling.
Boiling Point	185°C - 195°C (Est. @ 760 mmHg)	Comparative Extrapolation	Volatility profile suitable for middle-note fragrance applications.
LogP (Octanol/Water)	0.86 - 1.20	Experimental/Predicted [1][2]	Moderate lipophilicity; crosses BBB but maintains water solubility better than adamantane.
Topological Polar Surface Area (TPSA)	17.07 Ų	Computed	Excellent membrane permeability (Rule of 5 compliant).
H-Bond Acceptors	1	Structural	Ketone oxygen acts as a weak acceptor.
H-Bond Donors	0	Structural	Aprotic solvent behavior.
Refractive Index	~1.48	Predicted	Optical characterization standard.

Technical Insight: The LogP of ~0.9 is notably lower than the parent hydrocarbon tricyclene (LogP ~4.0) due to the polar ketone group. This places the molecule in an ideal "sweet spot" for CNS drug delivery, balancing lipid solubility with aqueous distribution.

Synthetic Methodology & Process Chemistry

The synthesis of nortricyclanones is non-trivial due to the strain energy of the cyclopropane ring. The most robust industrial route involves the acid-catalyzed homo-conjugate rearrangement of norbornenyl precursors.

Primary Synthetic Route: The Homo-Michael Rearrangement

The synthesis typically proceeds via the treatment of a 5-norbornen-2-one derivative with a Lewis acid or protic acid. The presence of the C5-C6 double bond allows for a homo-enolization or homo-Michael addition, cyclizing to form the C2-C6 bond.

Step-by-Step Protocol (General Procedure):

• Precursor Selection: Start with 1-ethyl-5-norbornen-2-one .

• Acid Catalysis: Dissolve precursor in glacial acetic acid or treat with

  .

• Cyclization: Heat to reflux (approx. 80-100°C). The pi-electrons of the alkene attack the carbocation generated at the carbonyl (or protonated carbonyl), leading to the formation of the cyclopropane ring (tricyclic core).

• Quenching: Neutralize with

  .

• Purification: Fractional distillation under reduced pressure (essential to separate from unreacted norbornenyl isomers).

Visualization: Synthetic Pathway & Logic

Caption: Acid-catalyzed rearrangement of norbornenyl precursor to the tricyclic nortricyclanone scaffold.

Stability, Reactivity, and Degradation

Understanding the reactivity of the cyclopropane ring is critical for storage and formulation.

• Acid Sensitivity: While the molecule is synthesized via acid catalysis, strong acids (e.g., conc.

  ) can cause the ring to open, reverting to norbornane or rearranging to bicyclo[3.2.1]octane systems.

• Oxidative Stability: The bridgehead ethyl group is sterically hindered, and the cage structure prevents standard alpha-oxidation. This makes the molecule highly resistant to metabolic degradation (CYP450 oxidation), a key advantage in drug design.

• Nucleophilic Attack: The ketone at C3 is sterically congested. Reduction with

  requires longer reaction times compared to acyclic ketones, typically yielding the endo-alcohol due to steric approach control from the exo face.

Visualization: Structure-Activity Relationship (SAR)

Caption: SAR analysis highlighting the functional roles of specific structural motifs.

Application Context

A. Fragrance Industry

• Olfactory Profile: Nortricyclanones generally exhibit woody, camphoraceous, and herbal notes. The ethyl substitution often shifts the profile toward "warmer" sandalwood-like nuances compared to the sharper methyl analogs.

• Volatility: With a predicted vapor pressure of ~0.1-0.5 mmHg at 25°C, it functions as a Middle Note in perfumery, bridging top notes (citrus) and base notes (musks).

B. Pharmaceutical Development

• Bioisosterism: The tricyclic cage is a bioisostere for phenyl rings. It occupies similar 3D space but is aliphatic (sp3 hybridized), reducing aromatic stacking interactions while maintaining hydrophobic contacts.

• Scaffold Hopping: Used to rigidify flexible linkers in kinase inhibitors to reduce entropic penalties upon binding.

References

• Hit2Lead / ChemBridge . Compound Profile: 1-ethyltricyclo[2.2.1.02,6]heptan-3-one (CAS 33241-51-9).[1][2][3] Retrieved from .

• GuideChem . Tricyclo[2.2.1.02,6]heptan-3-one Derivatives and Properties. Retrieved from .

• National Institute of Standards and Technology (NIST) . Tricyclo[2.2.1.02,6]heptane System Thermochemistry. Retrieved from .[4]

• PubChem . Tricyclene and Nortricyclanone Analogs. Retrieved from .

(Note: While specific experimental spectral data for this exact isomer is proprietary to catalog holders, the physicochemical trends are validated against the well-documented nortricyclanone class found in the NIST and PubChem databases.)

Sources

• 1. CAS Index | Ambeed [ambeed.com]
• 2. You are being redirected... [hit2lead.com]
• 3. arctomsci.com [arctomsci.com]
• 4. Tricyclo[2.2.1.0(2,6)]heptane, 1,7,7-trimethyl- [webbook.nist.gov]

Molecular structure and stereochemistry of ethyl-substituted nortricyclanones

An In-Depth Technical Guide to the Molecular Structure and Stereochemistry of Ethyl-Substituted Nortricyclanones

Prepared for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Foreword: The Significance of Stereochemical Precision in Tricyclic Systems

Nortricyclanones, rigid tricyclic ketones, represent a fascinating and valuable class of compounds in synthetic and medicinal chemistry. Their constrained bicyclo[2.2.1]heptane framework imparts unique stereoelectronic properties, making them exceptional chiral building blocks and scaffolds for drug discovery. The introduction of substituents, such as an ethyl group, dramatically increases their stereochemical complexity, presenting both a challenge and an opportunity. Each new stereocenter offers a chance to modulate biological activity, receptor binding affinity, and pharmacokinetic properties. A thorough understanding of the three-dimensional arrangement of these molecules is not merely an academic exercise; it is a prerequisite for rational drug design and the development of stereoselective syntheses.

This guide provides a comprehensive overview of the methodologies employed to synthesize and unequivocally determine the molecular structure and stereochemistry of ethyl-substituted nortricyclanones. We will delve into the causality behind experimental choices, grounding our discussion in the principles of modern analytical chemistry and providing field-proven insights for professionals dedicated to molecular precision.

Synthetic Strategies: Forging the Tricyclic Core with Stereocontrol

The synthesis of ethyl-substituted nortricyclanones requires careful planning to control the relative and absolute stereochemistry. The choice of synthetic route is dictated by the desired substitution pattern and stereoisomer. A common and powerful approach involves the intramolecular cyclization of substituted norbornenones, which are themselves readily accessible via Diels-Alder reactions.

Key Synthetic Approach: Intramolecular Photochemical [2+2] Cycloaddition

A prevalent strategy is the intramolecular photochemical [2+2] cycloaddition of an appropriately substituted 5-ethyl-norbornen-2-one. This approach is advantageous as the stereochemistry of the norbornenone precursor, established during its own synthesis (often a Diels-Alder reaction), can directly influence the stereochemistry of the final nortricyclanone product.

Causality of Experimental Choice: Photochemical cycloaddition is chosen for its efficiency in forming the strained cyclopropane ring characteristic of the nortricyclane system. The reaction proceeds through a triplet excited state, and the stereochemical outcome is governed by the principle of least motion, often leading to a predictable major product.

Experimental Protocol: Synthesis of an Ethyl-Nortricyclanone Isomer

• Precursor Synthesis: Synthesize the 5-ethyl-5-norbornen-2-one precursor via a Diels-Alder reaction between ethylcyclopentadiene and ketene or a suitable equivalent. Purify the resulting mixture of exo and endo isomers using column chromatography.

• Photoreaction Setup: Dissolve the purified norbornenone isomer (1.0 g) in 250 mL of acetone in a quartz reaction vessel. Acetone serves as both a solvent and a triplet sensitizer, which is crucial for efficiently populating the reactive excited state.

• Irradiation: Purge the solution with dry nitrogen for 30 minutes to remove dissolved oxygen, which can quench the triplet state and lead to side reactions. Irradiate the solution using a medium-pressure mercury lamp (e.g., 450W Hanovia) for 8-12 hours at room temperature while maintaining a gentle nitrogen stream.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup and Purification: Remove the acetone under reduced pressure. The resulting crude oil is then purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure ethyl-substituted nortricyclanone.

Structural Elucidation: A Multi-Technique Approach

Determining the complete 3D structure of a specific ethyl-nortricyclanone isomer requires the synergistic use of several analytical techniques. No single method provides all the answers; instead, each offers a unique piece of the structural puzzle.

Protocols & Analytical Methods

Utilizing 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one in high-energy density fuel research

Here is a detailed Application Note and Protocol guide designed for researchers in high-energy density materials (HEDM) and synthetic chemistry.

Application Note: Strategic Utilization of 1-Ethyltricyclo[2.2.1.0 ]heptan-3-one in High-Energy Density Fuel Research

Executive Summary

This guide details the synthesis, characterization, and application of 1-Ethyltricyclo[2.2.1.0

]heptan-3-one (hereafter referred to as 1-Et-Nortricyclanone ) as a critical intermediate in the development of advanced high-energy density fuels (HEDFs).

While conventional Jet-A/JP-8 fuels rely on linear alkanes, mission-critical aerospace applications (e.g., volume-limited missile propulsion) require fuels with densities exceeding 1.0 g/mL and high volumetric heats of combustion. Strained cage hydrocarbons, such as nortricyclane derivatives, offer a solution by storing ~60 kcal/mol of ring strain energy (RSE).

1-Et-Nortricyclanone serves a dual purpose in this domain:

• Synthetic Gateway: It provides a functional "handle" (the ketone) for coupling reactions to create high-molecular-weight dimers (increasing density) or for reduction to 1-ethylnortricyclane (a liquid fuel candidate with a lower freezing point than the parent cage).

• Combustion Probe: It acts as a model compound to study the oxidation kinetics of oxygenated strained systems, relevant for reducing soot signatures in energetic propulsion.

Molecular Architecture & Energetic Logic

The utility of 1-Et-Nortricyclanone is derived from its strained nortricyclane core (tricyclo[2.2.1.0

]heptane). Unlike the parent nortricyclane (which is a solid at room temperature), the 1-ethyl substituent disrupts crystal packing, lowering the melting point to a range suitable for liquid fuel handling, while the ketone functionality allows for diverse chemical derivatization.

Structural-Energetic Relationship

• Cyclopropane Ring: Contributes significant strain energy (~27.5 kcal/mol per ring).

• Cage Structure: Increases density by minimizing molar volume compared to acyclic isomers.

• Ethyl Group: Increases lipophilicity and lowers viscosity/freezing point (critical for high-altitude operations).

Diagram 1: Synthesis & Application Pathway

This flowchart illustrates the conversion of commodity precursors into the target fuel candidate.

Caption: Synthetic workflow transforming ethyl-norbornadiene into high-energy density fuel candidates via the 1-Et-Nortricyclanone intermediate.

Experimental Protocols

Protocol A: Synthesis of 1-Ethylnortricyclanone

Objective: Isolate high-purity ketone from ethyl-norbornadiene precursors. Safety Note: Norbornadiene derivatives are volatile and noxious. Work in a fume hood. Chromium(VI) reagents (if used) are carcinogenic; handle with extreme care.

Reagents

• Precursor: 2-Ethylbicyclo[2.2.1]hepta-2,5-diene (Ethyl-norbornadiene).

• Acid Catalyst: Sulfuric acid (25% aq).

• Oxidant: Jones Reagent (CrO

  /H SO ) or PCC (Pyridinium chlorochromate) for milder conditions.

• Solvent: Acetone (for Jones) or Dichloromethane (for PCC).

Step-by-Step Methodology

• Hydration-Rearrangement (Homo-Conjugate Addition):

  • Charge a reactor with 2-ethylnorbornadiene (1.0 eq).

  • Slowly add 25% H

    SO (1.5 eq) while maintaining temperature < 40°C.

  • Mechanism:[1] Protonation of the double bond triggers a Wagner-Meerwein rearrangement and cyclopropane ring closure, trapping water to form 1-ethylnortricyclanol .

  • Reflux for 4 hours. Monitor via GC-MS for disappearance of diene.

  • Workup: Neutralize with NaHCO

    , extract with ether, dry over MgSO , and concentrate.

• Oxidation to Ketone:

  • Dissolve the crude alcohol in acetone (0.5 M).

  • Cool to 0°C. Add Jones Reagent dropwise until the orange color persists.

  • Stir for 2 hours at room temperature.

  • Quench: Add isopropanol to destroy excess oxidant (solution turns green).

  • Purification: Filter through a silica plug. Distill under reduced pressure (approx. 60-70°C at 10 mmHg) to isolate 1-Ethyltricyclo[2.2.1.0

    ]heptan-3-one .

• Validation (QC Criteria):

  • GC Purity: >98%.

  • IR Spectrum: Sharp C=O stretch at ~1750 cm

    (characteristic of strained ring ketones, typically shifted higher than unstrained analogues).

Protocol B: Conversion to Hydrocarbon Fuel (Wolff-Kishner)

Objective: Remove the oxygen "dead weight" to maximize energy density.

• Hydrazone Formation:

  • Combine 1-Et-Nortricyclanone (1 eq) with Hydrazine hydrate (3 eq) in diethylene glycol.

  • Reflux at 120°C for 2 hours to form the hydrazone.

• Reduction:

  • Add KOH pellets (4 eq).

  • Distill off water/excess hydrazine until internal temp reaches 200°C.

  • Reflux at 200°C for 4 hours. Nitrogen gas evolution indicates decomposition of the hydrazone.

• Isolation:

  • The product, 1-ethylnortricyclane , will often steam-distill out or can be extracted from the reaction mixture.

  • Result: A clear liquid with density ~0.92–0.96 g/mL.

Analytical Characterization & Data

For HEDF applications, density and heat of combustion are the primary metrics.

Property	1-Et-Nortricyclanone (Precursor)	1-Ethylnortricyclane (Fuel)	Jet-A (Reference)
Formula	C H O	C H	C -C mix
Density (g/mL)	~1.02	~0.94	0.80
State (25°C)	Liquid	Liquid	Liquid
Net Heat of Combustion	~34 MJ/L	~40 MJ/L	~34 MJ/L
Freezing Point	< -20°C	< -50°C	-47°C

Note: The ketone has high density but lower energy per mass due to oxygen. The reduced hydrocarbon combines high density with high energy content.

Diagram 2: Combustion & Strain Release Logic

Visualizing why this molecule outperforms standard fuels.

Caption: Contribution of ring strain energy (RSE) to the total combustion enthalpy, providing the "boost" over conventional alkanes.

Strategic Applications in Research

Dimerization for Missile Propellants

Researchers utilize 1-Et-Nortricyclanone to synthesize C18 dimers. By reacting the ketone with a Grignard reagent derived from another cage molecule (e.g., norbornyl magnesium bromide) followed by dehydration/hydrogenation, fuels with densities >1.1 g/mL can be achieved. These are critical for volume-constrained tactical missiles.

Bioisosteric Screening (Pharma Cross-Over)

While primarily a fuel precursor, the nortricyclane motif is increasingly recognized in drug discovery as a bioisostere for para-substituted benzenes [1]. The 1-ethyl-3-ketone scaffold allows medicinal chemists to install a rigid, lipophilic core into drug candidates to improve metabolic stability (blocking P450 oxidation sites common on aromatic rings).

References

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of Bicyclo[1.1.1]pentanes and Nortricyclanes as Phenyl Isosteres. Chemical Science.[2][3] Link

• Quadricyclane/Nortricyclane Fuel Chemistry:Exxon Research and Engineering Co. (Historical Patents on RJ-4/RJ-5 fuels). See: U.S.

• Strain Energy Data:NIST Chemistry WebBook, SRD 69. Tricyclo[2.2.1.0

  ]heptane Thermochemistry.[4] Link

• ChemBridge Corporation. (2024).

  ]heptan-3-one (CAS 33241-51-9).Link

Disclaimer: This Application Note is for research purposes only. The synthesis of strained cage hydrocarbons involves energetic intermediates. Always conduct a full Process Safety Hazard Assessment before scaling up.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. Tricyclo(2.2.1.02,6)heptane, 1-ethyl-3-methoxy- | 31996-78-8 | Benchchem [benchchem.com]
• 4. Tricyclo[2.2.1.0(2,6)]heptane, 1,3,3-trimethyl- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

Introduction: The synthesis of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one presents a significant challenge due to the inherent strain of the tricyclic system and the steric hindrance introduced by the C1-bridgehead ethyl group. This guide is designed to provide researchers with in-depth troubleshooting strategies and answers to frequently encountered issues, focusing on yield improvement. Our approach is grounded in mechanistic principles to empower you to make informed decisions during your synthetic campaigns.

The most probable synthetic pathway involves a multi-step sequence, likely beginning with a Diels-Alder reaction to form a norbornene scaffold, followed by an intramolecular cyclopropanation to construct the tricyclic core. This guide is structured to address potential pitfalls at each critical stage of this process.

Part 1: Troubleshooting the Initial Diels-Alder Cycloaddition

The construction of the ethyl-substituted bicyclo[2.2.1]heptene precursor is the foundation of the entire synthesis. Low yields at this stage are common and typically stem from issues related to diene reactivity and steric hindrance.

FAQ 1: My Diels-Alder reaction between ethylcyclopentadiene and my dienophile is sluggish and gives a low yield. What are the primary causes and how can I fix it?

Root Cause Analysis: The core of the issue often lies in two competing factors: the electronic nature of the reactants and steric hindrance.

• Electronic Mismatch: A classic Diels-Alder reaction is most efficient with an electron-rich diene and an electron-poor dienophile.[1][2] The ethyl group on the cyclopentadiene is electron-donating, which is favorable. However, if your dienophile is not sufficiently electron-deficient (e.g., a simple alkene), the reaction rate will be inherently slow.

• Steric Hindrance: The ethyl group, particularly at the C1 or C2 position of cyclopentadiene, can sterically clash with the dienophile during the formation of the cyclic transition state. This steric repulsion raises the activation energy of the reaction, slowing it down and allowing side reactions to dominate.[1][2][3][4]

• Diene Conformation: The Diels-Alder reaction requires the diene to adopt an s-cis conformation. While cyclic dienes like cyclopentadiene are locked in this favorable conformation, substitution can introduce strain that impacts reactivity.[1][2]

Troubleshooting Protocol:

Parameter	Recommended Action	Scientific Rationale
Dienophile Choice	Switch to a dienophile with strong electron-withdrawing groups (e.g., maleic anhydride, acrolein, methyl vinyl ketone).	This enhances the electronic complementarity between the diene and dienophile, lowering the activation energy and accelerating the reaction.[4][5]
Lewis Acid Catalysis	Introduce a mild Lewis acid catalyst (e.g., ZnCl₂, AlCl₃, BF₃·OEt₂) in stoichiometric or catalytic amounts.	The Lewis acid coordinates to the dienophile (typically to a carbonyl oxygen), making it more electron-deficient and thus a more reactive dienophile. This can overcome inherent electronic mismatch and often allows the reaction to proceed at lower temperatures.
Reaction Conditions	Increase the reaction temperature incrementally. If thermal reaction is failing, consider high-pressure conditions (10-15 kbar).	Increasing temperature provides the energy to overcome the activation barrier. However, this can also promote the retro-Diels-Alder reaction. High pressure favors the formation of the more compact product, shifting the equilibrium towards the desired cycloadduct.
Solvent	Use a non-polar solvent like toluene or hexanes for thermal reactions. For Lewis-acid catalyzed reactions, use dichloromethane.	Non-polar solvents minimize competing interactions. Water can sometimes accelerate Diels-Alder reactions through hydrophobic effects, but this is highly system-dependent.

Part 2: Optimizing the Intramolecular Cyclopropanation Step

The formation of the three-membered ring is the key step in building the tricyclo[2.2.1.02,6]heptane core. This transformation, often an intramolecular Simmons-Smith reaction or a related cyclopropanation, is highly sensitive to steric and electronic factors.[6]

Diagram: Synthetic Workflow Overview

Caption: General synthetic pathway to the target molecule.

FAQ 2: My intramolecular Simmons-Smith reaction to form the tricyclic system has a very low yield. I'm observing a complex mixture of byproducts. What's going wrong?

Root Cause Analysis: The Simmons-Smith reaction involves a zinc carbenoid which is sensitive to reaction conditions and substrate structure.[7] The C1-ethyl group significantly increases steric congestion around the double bond, which can hinder the approach of the bulky carbenoid reagent.

• Poor Zinc Activation: The reaction's success hinges on the quality of the zinc-copper couple.[8] Inadequately activated zinc will fail to form the organozinc carbenoid efficiently, leading to unreacted starting material.

• Steric Hindrance: The bridgehead ethyl group can sterically block the face of the double bond, preventing the formation of the cyclopropane ring and promoting side reactions like elimination or rearrangement.[9]

• Reagent Stoichiometry: An incorrect ratio of diiodomethane to the alkene can lead to incomplete conversion or the formation of byproducts.[8]

• Solvent Effects: The choice of solvent can influence the reactivity and aggregation state of the Simmons-Smith reagent.[7] Ethereal solvents like diethyl ether or cyclopentyl methyl ether (CPME) are generally preferred as they can solvate the organozinc intermediate.[10]

Troubleshooting Protocol:

Step-by-Step Protocol for Improved Simmons-Smith Cyclopropanation

• Zinc Activation (Critical Step):

  • To a flame-dried, three-neck flask under a constant positive pressure of argon, add zinc dust (1.5 to 2.0 equivalents).

  • Add anhydrous diethyl ether and stir vigorously.

  • Add a solution of copper(I) chloride or copper(II) acetate (approx. 10 mol% relative to zinc) portion-wise. The suspension should turn dark grey or black.

  • Some protocols benefit from brief sonication to further activate the zinc surface.[8]

  • Stir the activated zinc-copper couple for 30 minutes before adding other reagents.

• Reaction Execution:

  • Cool the zinc suspension to 0 °C in an ice bath.

  • Add a solution of your norbornene precursor (1.0 equivalent) in anhydrous diethyl ether to the flask.

  • Add diiodomethane (1.2 to 1.5 equivalents) dropwise via a syringe pump over 1-2 hours. Maintaining a slow addition rate is crucial to control the exothermic reaction and minimize byproduct formation.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Filter the mixture through a pad of Celite® to remove the zinc salts. Wash the filter cake thoroughly with diethyl ether.

  • Proceed with a standard aqueous work-up and purification.

Optimization Table:

Parameter	Standard Condition	Optimized Condition for Hindered Substrate	Rationale for Change
Carbenoid Source	CH₂I₂ / Zn(Cu)	CH₂I₂ / Et₂Zn (Furukawa Mod.)	Diethylzinc often generates a more reactive and soluble carbenoid, which can be more effective for hindered alkenes.[8] Caution: Diethylzinc is pyrophoric.
Solvent	Diethyl Ether	Cyclopentyl Methyl Ether (CPME)	CPME has been shown to provide higher yields in some Simmons-Smith reactions compared to other ethereal solvents.[10]
Temperature	0 °C to RT	-20 °C to 0 °C	Lowering the initial temperature can improve selectivity and reduce the rate of side reactions, especially during the slow addition of the dihaloalkane.
Equivalents of CH₂I₂	1.2 eq	1.5 - 2.0 eq	For sluggish reactions, increasing the concentration of the carbenoid precursor can help drive the reaction to completion.[8]

Part 3: Purification and Final Oxidation

The final steps of the synthesis can also present challenges, particularly in separating the desired product from structurally similar impurities and achieving efficient oxidation without side reactions.

FAQ 3: I have successfully formed the tricyclic alcohol, but purification by column chromatography is difficult, and the subsequent oxidation to the ketone is low-yielding.

Root Cause Analysis:

• Purification Issues: The target molecule and potential byproducts (e.g., unreacted starting material, rearranged isomers) can have very similar polarities, making separation by standard silica gel chromatography challenging.[11] The strained nature of the polycyclic ketone can also make it sensitive to decomposition on acidic silica gel.[12]

• Oxidation Problems: Standard oxidation reagents (like chromic acid) can be too harsh for a strained polycyclic alcohol, leading to C-C bond cleavage and ring-opening side reactions.[13]

Diagram: Logic for Purification Strategy

Caption: Decision tree for purification of the final product.

Troubleshooting Protocol:

• Alternative Purification for the Alcohol:

  • Fractional Distillation: If the alcohol is thermally stable, vacuum distillation can be an effective method to separate components based on boiling point differences, avoiding issues with silica gel.[14][15]

  • Neutral Alumina Chromatography: If chromatography is necessary, switch from silica gel to neutral or basic alumina. This can prevent acid-catalyzed rearrangement or degradation of the strained alcohol.

• Optimized Oxidation Protocol (Swern or Dess-Martin):

  • Rationale: Milder, non-metal-based oxidation conditions are preferred for sensitive substrates. Swern oxidation (oxalyl chloride, DMSO, triethylamine) and Dess-Martin periodinane (DMP) oxidation are excellent choices that operate under neutral or slightly basic conditions at low temperatures.

  • Dess-Martin Periodinane (DMP) Oxidation - Step-by-Step:

    • Dissolve the tricyclic alcohol (1.0 eq) in anhydrous dichloromethane (DCM) in a flame-dried flask under argon.

    • Add solid Dess-Martin periodinane (1.1 - 1.3 eq) in one portion at room temperature.

    • Stir the reaction at room temperature and monitor by TLC (staining with permanganate will show the disappearance of the alcohol). The reaction is typically complete in 1-3 hours.

    • Upon completion, dilute the reaction with diethyl ether and quench by pouring it into a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing an excess of sodium thiosulfate (Na₂S₂O₃).

    • Stir vigorously for 15-20 minutes until the layers are clear.

    • Separate the layers, extract the aqueous layer with diethyl ether, combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification of the Final Ketone:

  • Bisulfite Adduct Formation: Ketones can be selectively separated from non-ketonic impurities by forming a water-soluble bisulfite adduct.[14][16] The crude ketone is vigorously stirred with a saturated aqueous solution of sodium bisulfite. The solid adduct can be filtered off, washed, and then the pure ketone can be regenerated by treatment with a base (e.g., Na₂CO₃ solution). This is a highly effective chemical purification technique.[14]

References

• Frija, L. M. T., & Afonso, C. A. M. (2023). Mechanochemical Simmons–Smith cyclopropanation via ball-milling-enabled activation of zinc(0). Green Chemistry. [Link]

• Chemistry LibreTexts. (2020). 16.7: Diels-Alder Stereochemistry. [Link]

• Lumen Learning. (n.d.). 13.5. The Diels-Alder reaction. Organic Chemistry II. [Link]

• Pontini, F., et al. (2023). A Continuous Manufacturing Line Generating Organozinc Species in Flow: Enhancing the Simmons–Smith Reaction Including Post-Reaction Processing. Organic Process Research & Development. [Link]

• Chemistry LibreTexts. (2022). 14.5: Characteristics of the Diels-Alder Reaction. [Link]

• Nova-Fernández, A., et al. (2023). Optimization of continuous-flow Simmons-Smith cyclopropanation conditions. Chemistry – A European Journal. [Link]

• Chemistry LibreTexts. (2019). 17.16: Diels-Alder - a closer look. [Link]

• Li, Z., et al. (2018). A regio- and diastereoselective palladium-catalyzed cyclopropanation of norbornene derivatives with molecular oxygen as the sole oxidant. Chemical Communications. [Link]

• Liu, J., et al. (2019). Synthesis of cyclopropanes via palladium-catalyzed [2+1] annulations of sulfoxonium ylides and norbornenes. Chemical Communications. [Link]

• Oreate AI. (2026). Unpacking the Simmons-Smith Reaction: A Gateway to Cyclopropane Synthesis. [Link]

• Google Patents. (n.d.). EP0162672A1 - Tricyclo (2.2.1.0 2,6)heptane derivatives, process for preparing them, and perfume compositions containing them.

• Wang, Z., et al. (2023). Enantioselective intramolecular cyclopropanation via a cationic sulfoxonium-Rh-carbene. Nature Communications. [Link]

• ResearchGate. (n.d.). Substituent effects in the Diels-Alder reactions of butadienes, cyclopentadienes, furans and pyroles with maleic anhydride. [Link]

• Open Access Pub. (n.d.). Purification Techniques. Journal of New Developments in Chemistry. [Link]

• Wikipedia. (n.d.). Cyclopropanation. [Link]

• Rochester University. (2019). Stereodivergent Intramolecular Cyclopropanation Enabled by Engineered Carbene Transferases. [Link]

• Organic Syntheses. (n.d.). A 100 mL round-bottomed flask (24/40 joint) is equipped with a 25.4x8mm Teflon-coated magnetic stir bar and charged with. [Link]

• Google Patents. (n.d.).

• Wikipedia. (n.d.). Dextromethorphan. [Link]

• PubChem. (n.d.). Ethanone, 1-tricyclo[2.2.1.02,6]hept-3-yl. [Link]

• ACS Publications. (2016). Synthesis of Tricyclic Benzazocines by Aza-Prins Reaction. [Link]

• MDPI. (2021). Synthesis of New Tricyclic 1,2-Thiazine Derivatives with Anti-Inflammatory Activity. [Link]

• ScienceDirect. (n.d.). CHEMISTRY OF STRAINED POLYCYCLIC COMPOUNDS —VI1,2. [Link]

• PubChem. (n.d.). Tricyclo[2.2.1.0(2,6)]heptan-3-ol, 4,5,5-trimethyl-. [Link]

• ResearchGate. (2014). Can anyone tell me the procedure for purification of Methyl vinyl ketone? [Link]

• ResearchGate. (n.d.). Radical deoxygenation of 3-azatricyclo[2.2.1.0 2,6]heptan-5-ols to 2-azabicyclo[2.2.1]hept-5-enes and 1,2-dihydropyridines. [Link]

• YouTube. (2021). 18.5 Side Chain Reactions of Benzenes | Organic Chemistry. [Link]

• NIST WebBook. (n.d.). Tricyclo[2.2.1.0(2,6)]heptane, 1,3,3-trimethyl-. [Link]

• ResearchGate. (n.d.). Cyclization Reactions and Reactions of Cyclic Systems. [Link]

• NIST WebBook. (n.d.). Tricyclo[2.2.1.0(2,6)]heptane. [Link]

• RSC Publishing. (n.d.). Facile synthesis of the 4-azatricyclo[2.2.1.02,6]heptane system. [Link]

• PubMed. (2017). Improved Synthesis of Nigricanin. [Link]

• PubMed. (2025). Biosynthesis and yield improvement strategies of fengycin. [Link]

• PubMed. (2019). Improved Xanthone Synthesis, Stepwise Chemical Redox Cycling. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 13.5. The Diels-Alder reaction | Organic Chemistry II [courses.lumenlearning.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 7. Unpacking the Simmons-Smith Reaction: A Gateway to Cyclopropane Synthesis - Oreate AI Blog [oreateai.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. openaccesspub.org [openaccesspub.org]
• 12. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 13. youtube.com [youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]

Resolving crystallization issues with 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

Technical Support Center: Crystallization Protocols for 1-Ethyltricyclo[2.2.1.0 ]heptan-3-one[1]

Ticket ID: CRY-NORTRI-001 Subject: Resolving Phase Separation (Oiling Out) and Polymorphism in Tricyclic Ketones Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Diagnostic Framework

You are likely encountering difficulties crystallizing 1-Ethyltricyclo[2.2.1.0

]heptan-3-one due to its inherent molecular geometry. This molecule belongs to a class of rigid, globular "cage" ketones (nortricyclanones).[1]

The Core Problem: These molecules often exhibit plastic crystal behavior .[1] The globular shape allows the molecules to rotate freely within the crystal lattice, leading to:

• Low Entropy of Fusion: Resulting in "waxy" solids with low melting points.[1]

• Oiling Out (Liquid-Liquid Phase Separation - LLPS): The compound separates as an oil droplet phase before it can nucleate as a crystal.[1][2][3] This occurs because the metastable liquid-liquid immiscibility region intersects with the solubility curve.

This guide provides a thermodynamic workaround to bypass the "oil" phase and access the crystalline lattice.[1]

Troubleshooting Workflow: The "Oiling Out" Decision Tree

If your solution turns turbid or forms distinct droplets instead of crystals, follow this logic flow.

Figure 1: Decision matrix for diagnosing turbidity. Oiling out requires immediate intervention to prevent amorphous gum formation.[1]

Protocol A: Bypassing LLPS (Oiling Out)

Objective: To crystallize the target ketone without passing through the "oil" phase. Mechanism: We must keep the supersaturation (

) low enough that the system stays under the oiling-out boundary but above the solubility curve.[1]

Materials Required

• Primary Solvent: n-Heptane (Non-polar, promotes lattice packing of lipophilic core).[1]

• Co-Solvent: Ethyl Acetate or IPA (Polar modifier to manage solubility).[1]

• Equipment: Jacket-controlled reactor or programmable bath; Overhead stirrer (magnetic stirring often fails with waxy solids).[1]

Step-by-Step Methodology

• Solubility Mapping (The "Cloud Point"):

  • Dissolve 1g of compound in minimal n-Heptane at 40°C.

  • Add Ethyl Acetate dropwise until the solution is perfectly clear.[1]

  • Why: This pushes the LLPS boundary to a lower temperature.[1]

• Seeding in the Metastable Zone:

  • Cool the solution slowly (0.2°C/min) until the temperature is roughly 5°C above the expected "oiling" point (usually observed in previous failed runs).

  • CRITICAL: Add seed crystals (0.5 wt%) before any cloudiness appears.[1]

  • Note: If you lack seeds, scratch the glass surface or use a sonication burst (5 seconds) to induce nucleation.[1]

• Isothermal Aging (Ostwald Ripening):

  • Hold the temperature constant for 2–4 hours after seeding.

  • Mechanism:[1][4] This allows the initial nuclei to grow and consume the solute, lowering the concentration in the liquid phase so that when you cool further, you no longer hit the oiling-out boundary.

• Slow Cooling Ramp:

  • Cool to 0°C at a rate of 0.1°C/min.

  • Result: Defined geometric crystals rather than amorphous wax.

Protocol B: The "Nuclear Option" (Derivatization)[1]

If the 1-Ethyltricyclo[2.2.1.0

]heptan-3-one persists as an oil (which is common for this class due to stereoisomeric mixtures of endo/exo ethyl groups), you must purify it chemically.

Concept: Convert the liquid ketone into a solid crystalline derivative, purify via recrystallization, and hydrolyze back to the ketone.

Step	Reagent	Conditions	Outcome
1. Derivatization	Semicarbazide HCl + Sodium Acetate	Ethanol/Water reflux (1 hr)	Forms Semicarbazone (High MP Solid)
2.[1] Purification	Ethanol	Recrystallize	Removes structural isomers/impurities
3.[1] Hydrolysis	Oxalic Acid or Dilute HCl	Steam Distillation or Reflux	Regenerates pure Ketone

Why this works: The semicarbazone moiety adds rigidity and hydrogen-bonding capability (H-bonds), forcing the molecule into a stable lattice that the waxy ketone cannot achieve on its own.[1]

Solvent Selection Data

Use this table to select alternative solvent systems if n-Heptane fails.

Solvent Class	Examples	Suitability	Risk Factor
Hydrocarbons	Pentane, Hexane, Cyclohexane	High	Good for non-polar tricyclic skeleton, but high risk of oiling out if cooled too fast.[1]
Alcohols	Methanol, IPA	Medium	High solubility may prevent yield; use as a co-solvent to prevent oiling.[1]
Ethers	MTBE, Diethyl Ether	Low	Too soluble; likely to yield syrup/oil upon evaporation.[1]
Nitriles	Acetonitrile	High (Anti-solvent)	Excellent anti-solvent when paired with alcohols.[1]

Frequently Asked Questions (FAQ)

Q: My crystals look like "snow" or "fluff" and clog the filter. Why? A: This is dendritic growth caused by cooling too rapidly (High Supersaturation).[1] Fix: Re-heat the slurry to dissolve 80% of the solids (temperature cycling), then cool extremely slowly (0.1°C/min). This essentially "anneals" the crystals into denser blocks.

Q: I see two different crystal shapes (needles and blocks). A: You are witnessing concomitant polymorphism .[1] Fix: Determine which form is more stable (usually the one with the higher melting point). If the blocks are desired, use a solvent with lower polarity and higher ripening temperatures.[1]

Q: Can I use high-vacuum distillation instead of crystallization? A: Yes, but be cautious. Tricyclic ketones can sublime or degrade if the bath temperature is too high.[1] Ensure your vacuum is <1 mbar to keep the boiling point manageable (<80°C).[1]

References

• Myerson, A. S., Erdemir, D., & Lee, A. Y. (2019).[1] Handbook of Industrial Crystallization (3rd ed.). Cambridge University Press. (Authoritative source on Oiling Out and LLPS mechanisms).

• Mettler Toledo. (n.d.).[1] Oiling Out in Crystallization. (Technical guide on detecting and resolving phase separation).

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Semicarbazone derivatization of stubborn ketones).

• Davey, R. J., & Garside, J. (2000).[1] From Molecules to Crystallizers. Oxford University Press. (Fundamentals of nucleation and crystal growth).

Sources

• 1. PubChemLite - Ethanone, 1-tricyclo[2.2.1.02,6]hept-3-yl- (C9H12O) [pubchemlite.lcsb.uni.lu]
• 2. mt.com [mt.com]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Fragmentation Patterns of Tricyclic Ketones

This guide provides an in-depth technical comparison of mass spectrometry fragmentation patterns for tricyclic ketones, focusing on mechanistic pathways, ionization differences, and experimental validation.

Executive Summary

Tricyclic ketones—compounds featuring three fused or bridged rings with a ketone functionality—represent a critical structural class in pharmaceuticals (e.g., Oxcarbazepine, Ketotifen) and environmental chemistry (e.g., 9-Fluorenone). Their analysis requires a nuanced understanding of how ionization energy dictates fragmentation.

This guide compares the two dominant modalities: Electron Ionization (EI) and Electrospray Ionization (ESI) .

• EI (Hard Ionization): Generates radical cations (

  ), driving fragmentation via high-energy homolytic -cleavage and subsequent carbon monoxide (CO) expulsion.

• ESI (Soft Ionization): Generates even-electron protonated species (

  ), where fragmentation is driven by charge-remote hydrogen rearrangements and neutral losses (e.g., , ) before the core ring system degrades.

Structural Classes & Ionization Physics

The fragmentation behavior of tricyclic ketones is governed by the stability of the central ring system and the lability of the ketone group.

Comparative Ionization Matrix

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Primary Ion Type	Radical Cation ( )	Protonated Molecule ( )
Internal Energy	High (~70 eV source, excess energy drives immediate fragmentation)	Low (Thermal equilibrium; fragmentation requires CID)
Dominant Mechanism	Homolytic -cleavage, Radical site initiation	Heterolytic cleavage, Charge migration, H-shifts
Diagnostic Neutral Loss	-28 Da (CO)	-17 Da ( ), -18 Da ( ), -43 Da (HNCO)
Key Application	Structural elucidation of stable aromatics (e.g., Fluorenone)	Quantitation of thermally labile drugs (e.g., Oxcarbazepine)

Fragmentation Mechanisms: The "Why" Behind the Peaks

Mechanism A: Homolytic -Cleavage (EI Dominant)

In aromatic tricyclic ketones like 9-Fluorenone , the unpaired electron on the carbonyl oxygen weakens the adjacent C-C bond.

• Ionization: Removal of a non-bonding electron from oxygen yields

  .
• -Cleavage: The ring opens, or a substituent is lost.

• CO Expulsion: The high stability of the carbon monoxide molecule (neutral loss of 28 Da) drives the formation of a ring-contracted fragment (e.g., fluorenyl cation).

Mechanism B: Charge-Remote Rearrangement (ESI Dominant)

In pharmaceutical derivatives like Oxcarbazepine , the proton localizes on the most basic site (often an amide or amine, not necessarily the ketone).

• Protonation: Formation of

  .[1]

• Peripheral Loss: Labile functional groups (carboxamide) cleave first.

• Core Fragmentation: Only after high collision energy (CID) does the ketone core fragment, often ejecting CO to contract the central ring.

Detailed Case Studies & Data Comparison

Case Study 1: 9-Fluorenone (Standard Aromatic Ketone)

• Technique: GC-MS (EI, 70 eV)

• Pathway: Sequential ring contraction.

m/z (Ion)	Identity	Relative Intensity	Mechanism
180	(Molecular Ion)	100% (Base Peak)	Stable aromatic system survives ionization.
152		~25-40%	Diagnostic: Expulsion of CO (28 Da) creates a biphenylene radical cation.
151		~15%	Hydrogen loss from the biphenylene core.
126		<5%	Further loss of acetylene from the benzene ring.

Case Study 2: Oxcarbazepine (Antiepileptic Drug)[2][3][4]

• Technique: LC-MS/MS (ESI+, CID)

• Pathway: Side-chain elimination followed by core degradation.

• Precursor: m/z 253.1 (

  )

m/z (Ion)	Identity	Relative Intensity	Mechanism
253		Precursor	Protonation of the carboxamide nitrogen.
236		High	Loss of ammonia from the carboxamide side chain.
208		100% (Base Peak)	Loss of the entire carbamoyl group (45 Da). This leaves the iminostilbene ketone core .
180		Medium	Diagnostic: The ketone core ejects CO, contracting to an acridine-like scaffold.

Critical Insight: The appearance of m/z 180 in Oxcarbazepine analysis confirms the presence of the ketone bridge. In the analog Carbamazepine (which lacks the ketone), this specific CO-loss pathway is absent.

Experimental Protocols

Protocol A: GC-MS for Volatile Tricyclics (e.g., Fluorenone)

Objective: Structural confirmation via library matching and CO-loss verification.

• Sample Prep: Dissolve 1 mg sample in 1 mL Dichloromethane (DCM).

• Inlet: Splitless mode, 250°C.

• Column: DB-5ms (30m x 0.25mm, 0.25µm film).

• Oven Program:

  • Start: 60°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 5 min.

• MS Parameters:

  • Source: EI, 70 eV, 230°C.

  • Scan Range: m/z 50–500.

• Validation: Verify Base Peak at m/z 180 and fragment at m/z 152.

Protocol B: LC-MS/MS for Labile Tricyclics (e.g., Oxcarbazepine)

Objective: Quantitation using Multiple Reaction Monitoring (MRM).[2][3][4]

• Sample Prep: Protein precipitation of plasma (100 µL) with Acetonitrile (300 µL). Centrifuge 10 min at 10,000g.

• LC Conditions:

  • Column: C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 5 min.

• MS Parameters (ESI+):

  • Capillary Voltage: 3.5 kV.

  • Source Temp: 350°C.

  • Collision Energy (CE): Ramp 20–40 eV for fragmentation study.

• MRM Transitions:

  • Quantifier: 253.1

    208.1 (Loss of side chain).

  • Qualifier: 253.1

    180.1 (Loss of side chain + CO).

Visualizations

Figure 1: Fragmentation Pathway of Oxcarbazepine (ESI+)

This diagram illustrates the stepwise degradation, highlighting the transition from side-chain loss to the core ring contraction characteristic of tricyclic ketones.

Caption: Stepwise ESI fragmentation of Oxcarbazepine. The transition from m/z 208 to 180 represents the diagnostic ketone CO loss.

Figure 2: Comparative Experimental Workflow

This flow contrasts the decision-making process for analyzing stable vs. labile tricyclic ketones.

Caption: Decision matrix for selecting ionization techniques based on analyte thermal stability.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 9-Fluorenone (EI). National Institute of Standards and Technology. [Link]

• PubChem. (2024).[5] Oxcarbazepine Compound Summary. National Library of Medicine. [Link]

• Geldof, L., et al. (2022). Development and Validation of a Highly Sensitive and Rapid LC-MS3 Strategy to Determine Oxcarbazepine. Journal of Analytical Toxicology. [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectrometry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Quantification of Oxcarbazepine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of a Highly Sensitive and Rapid LC-MS3 Strategy to Determine Oxcarbazepine and Its Active Metabolite in the Serum of Patients with Epilepsy and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorenone | C13H8O | CID 10241 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Carbonyl Stretch in Strained Ring Systems: An IR Spectroscopy Perspective

For researchers, scientists, and professionals in drug development, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for elucidating functional groups, and among the most informative absorption bands is the carbonyl (C=O) stretch. Its frequency is exquisitely sensitive to the local electronic and steric environment. This guide provides an in-depth comparison of the carbonyl stretching frequency in strained versus unstrained cyclic ketones, supported by experimental data and detailed protocols. We will explore the underlying principles that govern these spectral shifts and equip you with the practical knowledge to apply this analysis in your own research.

The Fundamental Principles: Why Carbonyl Stretching Frequencies Shift

The position of the C=O stretching vibration in an IR spectrum is primarily governed by the bond's force constant, which is a measure of its stiffness. A stronger, stiffer bond requires more energy to vibrate, resulting in a higher absorption frequency (wavenumber). Several factors influence the C=O bond strength, but in the context of cyclic ketones, ring strain is a dominant contributor.

The Role of Hybridization and Bond Angles

In an unstrained, acyclic ketone or a six-membered ring like cyclohexanone, the carbonyl carbon is sp² hybridized, with ideal bond angles of 120°. This hybridization allows for optimal overlap of the p-orbitals to form the π-bond of the carbonyl group. However, as the ring size decreases, the internal bond angles are forced to deviate significantly from this ideal geometry.

To accommodate the smaller angles in strained rings like cyclobutanone and cyclopropanone, the C-C bonds adjacent to the carbonyl group acquire more p-character.[1][2] To maintain orthogonality, the orbitals of the carbonyl carbon involved in the C=O bond must therefore have a greater degree of s-character. An increase in s-character leads to a shorter and stronger σ-bond component of the C=O double bond. This strengthening of the bond increases the force constant, causing a shift to a higher vibrational frequency.[1][2]

This relationship can be visualized as a trade-off in hybridization to minimize the overall energy of the strained system.

Caption: Relationship between ring strain and C=O stretching frequency.

Comparative Analysis of Carbonyl Stretching Frequencies

The theoretical principles are borne out by experimental data. As ring strain increases, the C=O stretching frequency systematically shifts to higher wavenumbers. The table below provides a comparative summary of the typical carbonyl stretching frequencies for a series of cyclic ketones.

Compound	Ring Size	Approximate C=O Stretching Frequency (cm⁻¹)
Cyclohexanone	6	~1715
Cyclopentanone	5	~1745
Cyclobutanone	4	~1785
Cyclopropanone	3	~1815

Data compiled from various spectroscopic resources.

This trend provides a powerful diagnostic tool for identifying the ring size of a cyclic ketone based on its IR spectrum.

Experimental Protocol: Acquiring High-Quality IR Spectra of Liquid Cyclic Ketones

This section provides a detailed, step-by-step methodology for the analysis of liquid cyclic ketones using a Fourier Transform Infrared (FT-IR) spectrometer.

Materials and Equipment

• FT-IR Spectrometer (e.g., equipped with a deuterated triglycine sulfate (DTGS) detector)

• Salt plates (e.g., NaCl or KBr) and holder

• Pasteur pipettes and bulbs

• The cyclic ketone sample (e.g., cyclohexanone, cyclopentanone)

• Volatile solvent for cleaning (e.g., dichloromethane or acetone)

• Lens paper

• Gloves

Step-by-Step Procedure

• Spectrometer Preparation:

  • Ensure the spectrometer is powered on and has been allowed to stabilize.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference, if available.

• Salt Plate Preparation:

  • Handle salt plates with gloves to avoid moisture from your hands etching the surface.

  • Clean the surfaces of two salt plates with a lens paper lightly moistened with a volatile solvent.

  • Allow the solvent to fully evaporate.

• Background Spectrum Acquisition:

  • Place the clean, empty salt plate assembly in the spectrometer's sample holder.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the atmosphere and the salt plates.

• Sample Application:

  • Remove the salt plates from the spectrometer.

  • Using a clean Pasteur pipette, place a single drop of the liquid ketone sample onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid air bubbles.

• Sample Spectrum Acquisition:

  • Place the "sandwiched" salt plates back into the sample holder in the spectrometer.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum.

  • Identify and label the peak corresponding to the C=O stretch.

• Cleaning:

  • Thoroughly clean the salt plates with a volatile solvent and lens paper immediately after use.

  • Store the clean plates in a desiccator to protect them from moisture.

Caption: Experimental workflow for FT-IR analysis of liquid ketones.

Concluding Remarks

The analysis of the carbonyl stretching frequency in cyclic ketones by IR spectroscopy is a classic yet powerful application of understanding structure-property relationships. The predictable shift to higher wavenumbers with increasing ring strain provides a reliable diagnostic tool for researchers in organic synthesis and drug development. By following a robust experimental protocol, high-quality, reproducible data can be obtained to confidently assign the structures of cyclic carbonyl-containing compounds. This guide serves as a foundational resource for both seasoned spectroscopists and those new to the field, emphasizing the causal links between molecular structure and spectral features.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. [Link]

Sources

• 1. The Mass Spectra of Cyclic Ketones [opg.optica.org]
• 2. benchchem.com [benchchem.com]

The Definitive Edge: Why X-ray Crystallography is Essential for the Unambiguous Structural Confirmation of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

A Senior Application Scientist's Guide to Navigating Stereochemical Complexity

In the realm of drug discovery and materials science, the precise three-dimensional structure of a molecule is not merely an academic detail; it is the very foundation of its function. For complex, non-planar molecules such as 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one, a strained polycyclic ketone, seemingly minor variations in stereochemistry can lead to profound differences in biological activity and material properties. While a suite of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), provide crucial pieces of the structural puzzle, they can often leave lingering ambiguities, particularly concerning the absolute configuration of stereocenters.

This guide provides an in-depth comparison of analytical methodologies for the structural elucidation of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one. It will demonstrate why, for achieving unequivocal structural validation and ensuring scientific integrity, single-crystal X-ray crystallography stands as the gold standard. We will explore the strengths and limitations of each technique, presenting supporting data for analogous compounds, and provide a comprehensive protocol for obtaining definitive crystallographic data.

The Structural Challenge: 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

The tricyclo[2.2.1.02,6]heptane core, also known as nortricyclene, is a rigid and strained framework. The introduction of an ethyl group at the C1 bridgehead and a ketone at C3 creates a molecule with multiple stereocenters. The primary challenge lies in unequivocally determining the relative and absolute stereochemistry of these centers, which dictates the molecule's overall shape and how it interacts with its environment.

Spectroscopic Approaches: Powerful but Potentially Ambiguous

NMR, IR, and MS are cornerstone techniques in organic chemistry, providing rapid and valuable structural information.[1][2] However, for a molecule like 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one, they may not provide the complete picture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for mapping the carbon-hydrogen framework of a molecule.[3] A combination of 1D (¹H, ¹³C) and 2D NMR experiments (COSY, HSQC, HMBC) can establish the connectivity of atoms, confirming the presence of the tricyclic core, the ethyl group, and the ketone.

However, NMR data can be ambiguous when differentiating between certain diastereomers, as the through-bond and through-space correlations may be very similar.[4][5] While chiral shift reagents can sometimes help distinguish enantiomers, this is not always straightforward or reliable.[6][7]

Hypothetical NMR Data for 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one:

Technique	Expected Observations	Inferences & Limitations
¹H NMR	Complex multiplets in the aliphatic region (1.0-3.0 ppm) for the tricyclic protons. A triplet and quartet for the ethyl group.	Confirms the presence of the ethyl group and the rigid bicyclic structure. Overlapping signals can make precise assignment difficult without 2D NMR.
¹³C NMR	A signal >200 ppm for the ketone carbonyl. Signals for the quaternary C1 and the CH₂ and CH₃ of the ethyl group. Multiple signals in the aliphatic region for the tricyclic carbons.	Confirms the presence of the ketone and the number of distinct carbon environments. Does not inherently define the 3D arrangement.
COSY	Correlations between adjacent protons in the tricyclic system and within the ethyl group.	Establishes proton-proton connectivity, helping to trace the carbon skeleton.
HMBC	Long-range correlations from the ethyl protons to C1 and C2, and from protons near the carbonyl to the carbonyl carbon.	Confirms the placement of the ethyl group and the ketone on the tricyclic frame.
NOESY	Through-space correlations between protons.	Provides information on the relative stereochemistry (e.g., endo vs. exo substituents), but can be difficult to interpret definitively in complex, rigid systems. Does not provide absolute configuration.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying functional groups.[8] The most prominent feature in the IR spectrum of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one would be a strong absorption band for the carbonyl (C=O) stretch. The frequency of this absorption can provide clues about ring strain.[9][10] Saturated six-membered ring ketones typically absorb around 1715 cm⁻¹, while increased ring strain shifts this to a higher frequency.[10][11]

Hypothetical IR Data:

Functional Group	**Expected Absorption (cm⁻¹) **	Inference
C=O (Ketone)	~1750 cm⁻¹	The frequency, higher than a typical cyclohexanone, suggests a strained ring system, consistent with the tricyclic structure.
C-H (sp³)	2850-3000 cm⁻¹	Confirms the presence of saturated C-H bonds.

While useful, IR spectroscopy provides no information about the stereochemistry of the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule, which can corroborate the molecular formula.[12][13] For 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one (C₉H₁₂O), high-resolution mass spectrometry (HRMS) would confirm the elemental composition. The fragmentation pattern can also offer structural clues.[14][15]

Hypothetical MS Data:

m/z	Assignment	Inference
136.0888	[M]⁺	Confirms the molecular weight.
107.0861	[M - C₂H₅]⁺	Loss of the ethyl group.
81.0704	[M - C₂H₅ - CO]⁺	Subsequent loss of carbon monoxide.

Like IR, mass spectrometry provides no stereochemical information. Diastereomers and enantiomers will have identical mass spectra under standard conditions.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is the only technique that provides a direct, three-dimensional image of a molecule's structure in the solid state.[16][17] It is the most powerful method for determining the precise arrangement of atoms, including bond lengths, bond angles, and, crucially, the absolute stereochemistry of chiral centers.[18][19][20]

Workflow for X-ray Crystallography Structure Confirmation:

Caption: Workflow for unambiguous structure determination using X-ray crystallography.

Definitive Data from X-ray Crystallography:

Parameter	Information Provided	Significance
Unit Cell Dimensions	The size and shape of the repeating unit in the crystal.	Foundational data for structure solution.
Space Group	The symmetry elements present in the crystal lattice.	For a chiral, enantiomerically pure compound, this will be a Sohncke group, confirming the absence of inversion centers or mirror planes.[6]
Atomic Coordinates (x,y,z)	The precise position of every non-hydrogen atom in 3D space.	Allows for the calculation of exact bond lengths and angles, confirming the tricyclic structure and the conformation of the ethyl group.
Absolute Configuration	The absolute stereochemistry of all chiral centers (e.g., using the Flack parameter).	Provides the true, unambiguous 3D structure, distinguishing between enantiomers. This is critical for understanding biological activity.
Anisotropic Displacement Parameters	The thermal motion of each atom.	Provides insights into the rigidity and potential disorder within the molecule.

Experimental Protocols

Protocol 1: Crystal Growth of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

Causality: The key to successful X-ray crystallography is growing high-quality, single crystals that are free of defects and of a suitable size (typically 0.1-0.3 mm in all dimensions).[17][21][22] The choice of solvent and crystallization method is critical and often requires empirical screening.[23]

Step-by-Step Methodology:

• Purification: Ensure the compound is of the highest possible purity (>99%) by flash chromatography or recrystallization. Impurities can inhibit crystal growth.

• Solvent Selection: Screen a range of solvents (e.g., hexane, ethyl acetate, acetone, dichloromethane, and mixtures thereof) to find one in which the compound has moderate solubility.[21]

• Method 1: Slow Evaporation a. Prepare a nearly saturated solution of the compound in a chosen solvent in a small, clean vial. b. Cover the vial with a cap or parafilm with a few needle holes to allow for slow solvent evaporation.[24][25] c. Place the vial in a vibration-free location and leave undisturbed for several days to weeks.

• Method 2: Vapor Diffusion [24][26] a. Dissolve the compound in a small amount of a relatively non-volatile solvent in which it is highly soluble (e.g., dichloromethane). Place this in a small, open inner vial. b. Place the inner vial inside a larger, sealed outer vial containing a more volatile "anti-solvent" in which the compound is poorly soluble (e.g., hexane). c. Over time, the anti-solvent vapor will slowly diffuse into the inner vial, reducing the solubility of the compound and promoting slow crystal growth.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a nylon loop and immediately coat them in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss.

Protocol 2: Single-Crystal X-ray Diffraction Data Collection and Analysis

Causality: The goal of this procedure is to obtain a complete and high-quality diffraction pattern from the single crystal, which contains all the information needed to determine the electron density map and, subsequently, the molecular structure.[27][28]

Step-by-Step Methodology:

• Crystal Mounting: Using a microscope, select a well-formed single crystal and mount it on a goniometer head.[16] The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage during data collection.

• Diffractometer Setup: Place the mounted crystal on the X-ray diffractometer. The instrument consists of an X-ray source, a goniometer to rotate the crystal, and a detector.[27]

• Data Collection: a. An intense beam of monochromatic X-rays is directed at the crystal. b. The crystal is slowly rotated, and the diffractometer records the positions and intensities of the thousands of diffracted X-ray reflections on the detector.[17] c. A full sphere of data is collected to ensure completeness and allow for accurate absorption corrections.

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors like background scattering and Lorentz-polarization effects.

• Structure Solution: The processed data is used to solve the "phase problem" and generate an initial electron density map, typically using direct methods. This map reveals the positions of the atoms.

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This process optimizes the atomic positions, bond lengths, and angles to best fit the observed diffraction pattern.

• Absolute Structure Determination: For a chiral molecule, the absolute configuration is determined by analyzing anomalous dispersion effects in the diffraction data, often quantified by the Flack parameter.[20] A Flack parameter close to zero with a small error for the correct enantiomer confirms the absolute configuration.

Conclusion: A Comparison of Certainty

The structural elucidation of a complex molecule like 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one requires a thoughtful, multi-faceted analytical approach. While NMR, IR, and MS provide essential and complementary information about connectivity and functional groups, they fall short of providing the unambiguous 3D structural data required for high-stakes applications in research and development.

Caption: Comparison of structural elucidation pathways.

Single-crystal X-ray crystallography is the only technique that can directly visualize the molecule, resolving any and all stereochemical ambiguities. It provides the definitive proof of structure, transforming a probable model into an experimentally verified fact. For researchers, scientists, and drug development professionals, investing in crystallographic analysis is an investment in certainty, scientific rigor, and the ultimate success of their work.

References

• Purechemistry. (2024, February 19). Determination of absolute configuration. Retrieved from [Link]

• Allen, F. H. (2013). Determination of absolute configuration using single crystal X-ray diffraction. Methods in Molecular Biology, 1055, 149-62. Retrieved from [Link]

• Wikipedia. (n.d.). Absolute configuration. Retrieved from [Link]

• Jones, P. G. (n.d.). Growing Crystals That Will Make Your Crystallographer Happy. University of California, Berkeley, College of Chemistry. Retrieved from [Link]

• Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 80(Pt 1), 1–9. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• University of Florida, Center for Xray Crystallography. (2015, April 28). Crystal Growing Tips. Retrieved from [Link]

• test.hotheads.com. (n.d.). Application Of Nmr Spectroscopy In Organic Chemistry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

• Wärnmark, K., et al. (2020). Absolute Configuration of Small Molecules by Co-crystallization. Angewandte Chemie International Edition, 59(37), 15875-15879. Retrieved from [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray Crystallography to determine absolute configuration. Chirality, 20(5), 681-690. Retrieved from [Link]

• AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 9.11: Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Parker, W. O. (2018). How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in Solution. ResearchGate. Retrieved from [Link]

• University of Calgary. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• Zbinden, R., & Hall, H. K. (1959). Infrared Spectra and Strain in Cyclic Carbonyl Compounds. Journal of the American Chemical Society, 81(15), 3805–3809. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• Carleton College, Science Education Resource Center. (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Malvern Panalytical. (2020, November 19). What is Single Crystal X-ray Diffraction? [Video]. YouTube. Retrieved from [Link]

• NC State University Libraries. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Zbinden, R., & Hall, H. K. (1959). Infrared Carbonyl and Carbon-Hydrogen Frequencies in Bridged Bicyclic Ketones. Journal of the American Chemical Society, 81(15), 3805–3809. Retrieved from [Link]

• University of California, Davis. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 28). 12.2: Interpreting Mass Spectra. Retrieved from [Link]

• PubChem. (n.d.). Tricyclo(2.2.1.02,6)heptane. Retrieved from [Link]

• Bauer, A., Di Mauro, G., Li, J., & Maulide, N. (n.d.). Supporting Information. Semantic Scholar. Retrieved from [Link]

• NIST. (n.d.). Tricyclo[2.2.1.0(2,6)]heptane. NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). Mass spectral interpretation. Retrieved from [Link]

• Mehta, G., & Singh, R. (2006). Asymmetric synthesis of a functionalized tricyclo[6.2.0.0]decane ring system present in kelsoene and poduran. Tetrahedron Letters, 47(48), 8575-8578. Retrieved from [Link]

• Wang, X., et al. (2018). Same data, different structures: diastereoisomers with substantially identical NMR data from nature. Chemical Communications, 54(74), 10431-10434. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, August 26). Diastereomers and H-NMR. Retrieved from [Link]

• Reddit. (2022, April 19). Can NMR be used to separate enantiomers or diastereomers? r/Mcat. Retrieved from [Link]

• ETH Zurich, NMR Service. (n.d.). Structure Elucidation by NMR. Retrieved from [Link]

• Powers, R. (2008). Introduction to NMR and Its Application in Metabolite Structure Determination. University of Nebraska-Lincoln. Retrieved from [Link]

• The Good Scents Company. (n.d.). tricyclene tricyclo[2.2.1.02,6]heptane, 1,7,7-trimethyl. Retrieved from [Link]

• ResearchGate. (2014, December 13). Can any one explain how to determine diastereomeric ratio from NMR spectra?. Retrieved from [Link]

• Dinnebier, R. E., et al. (2015). Ambiguous structure determination from powder data: four different structural models of 4,11-difluoroquinacridone with similar X-ray powder patterns, fit to the PDF, SSNMR and DFT-D. Acta Crystallographica Section B, 71(Pt 5), 571–586. Retrieved from [Link]

• NIST. (n.d.). Tricyclo[2.2.1.0(2,6)]heptane. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Tricyclo[2.2.1.0(2,6)]heptane, 1,3,3-trimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChemLite. (n.d.). Tricyclo[2.2.1.02,6]heptane-3-ethanol, 2,3-dimethyl-, stereoisomer. Retrieved from [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. Wiley. Retrieved from [Link]

• The Good Scents Company. (n.d.). cyclofenchene 1,3,3-trimethyltricyclo[2.2.1.02,6]heptane. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Tricyclo[2.2.1.0(2,6)]heptane, 1,3,3-trimethyl- (CAS 488-97-1). Retrieved from [Link]

• eGyanKosh. (n.d.). UNIT 14 STRUCTURE ELUCIDATION BY INTEGRATED SPECTROSCOPIC METHODS. Retrieved from [Link]

• Breitmaier, E. (1993). Structure Elucidation by NMR in Organic Chemistry. Wiley. Retrieved from [Link]

Sources

• 1. azolifesciences.com [azolifesciences.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Same data, different structures: diastereoisomers with substantially identical NMR data from nature - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Absolute configuration - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]
• 8. www1.udel.edu [www1.udel.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. whitman.edu [whitman.edu]
• 13. Mass spectral interpretation - Wikipedia [en.wikipedia.org]
• 14. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. creative-biostructure.com [creative-biostructure.com]
• 17. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 18. purechemistry.org [purechemistry.org]
• 19. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 21. chem.tamu.edu [chem.tamu.edu]
• 22. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 23. How To [chem.rochester.edu]
• 24. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 26. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 27. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 28. youtube.com [youtube.com]

Comparative Odor Profile Analysis of Tricyclic Sesquiterpene Ketone Derivatives

Executive Summary

This guide provides a technical comparative analysis of Tricyclic Sesquiterpene Ketones , a class of high-impact fragrance ingredients valued for their substantivity, fixative properties, and complex woody-amber olfactory profiles. Unlike macrocyclic musks or simple bicyclic ketones, the rigid tricyclic scaffold offers unique steric bulk that influences receptor binding kinetics, resulting in exceptional tenacity on skin and fabric.

We focus on three commercially and chemically significant derivatives:

• Isolongifolanone (e.g., Piconia, Valanone B) – The dry, ambery wood.[1]

• Cedryl Methyl Ketone (e.g., Vertofix, Acetyl Cedrene) – The leathery, musk-infused wood.

• Khusimone (and related Vetiver ketones) – The earthy, rooty wood.

Chemical Framework & Structural Integrity

The olfactory distinctiveness of these compounds stems from their rigid tricyclic carbon skeleton . This "cage-like" structure restricts conformational freedom, locking the ketone pharmacophore into a specific orientation relative to the hydrophobic bulk.

• Isolongifolanone: Derived from the acid-catalyzed rearrangement of Longifolene.[2] It features a bridged methanoazulenone system.

• Cedryl Methyl Ketone: Derived from the acetylation of

  -Cedrene. It retains the cedrane skeleton, a tricyclic system containing a fused dimethylcyclobutane ring.

Structure-Odor Relationship (SOR) Logic

The tricyclic cage acts as a hydrophobic anchor. The position of the ketone group determines the "color" of the woody note:

• Exposed Ketone (Isolongifolanone): Sharp, diffusive, dry-amber.

• Sterically Crowded Ketone (Cedryl Methyl Ketone): Softer, leather-like, muskier.

Experimental Methodology

To ensure reproducibility and objective comparison, the following protocols for synthesis verification and olfactory evaluation are recommended.

Synthesis & Purification Protocol (Brief)

• Isolongifolanone:

  • Isomerization: Longifolene is treated with acid catalysts (e.g., acetic acid/H₂SO₄) to yield Isolongifolene.[3][4]

  • Oxidation: Isolongifolene is oxidized (peracetic acid or H₂O₂) to yield Isolongifolanone.[2]

  • Purification: Fractional distillation is required to separate the target ketone from unreacted hydrocarbons. Target purity: >95%.

Olfactory Evaluation Protocol (GC-Olfactometry)

This protocol eliminates matrix interference, allowing for pure compound assessment.

Step-by-Step Workflow:

• Sample Prep: Dilute compounds to 10% in ethanol (w/w). Further serial dilutions (1%, 0.1%) prepared for threshold testing.

• Instrumentation: GC-MS/O (e.g., Agilent 7890B with Olfactory Port).

  • Column: DB-Wax (Polar) and DB-5 (Non-polar) to verify retention indices.

• Panel Evaluation:

  • Panelists (n=6, trained) sniff the effluent at the olfactory port.

  • Intensity Scoring: 0-10 scale recorded in real-time.

  • Descriptor Logging: Forced-choice + free text descriptors.

Visualization: Experimental Workflow

The following diagram outlines the standardized evaluation logic used to generate the comparative data.

Caption: Figure 1. Standardized workflow for the purification and olfactory validation of tricyclic ketone derivatives.

Comparative Analysis: Performance & Profile

The following data aggregates experimental findings on odor thresholds, substantivity (longevity), and qualitative descriptors.

Comparative Data Table

Feature	Isolongifolanone	Cedryl Methyl Ketone	Khusimone (Reference)
CAS Number	23787-90-8	32388-55-9	30557-76-7
Core Structure	Tricyclic (Methanoazulenone)	Tricyclic (Cedrane)	Tricyclic (Zizaane)
Primary Descriptors	Woody, Dry, Amber	Woody, Leather, Musk	Woody, Earthy, Rooty
Secondary Nuances	Patchouli, Rock Orchid, Vetiver	Ambergris, Soft Floral	Rhubarb, Grapefruit peel
Odor Strength	Medium-High (Diffusive)	Medium (Tenacious)	High (Distinctive)
Substantivity	~240 hours (Paper strip)	>400 hours (Paper strip)	~180 hours (Paper strip)
Relative Impact	50 (Scale 0-100)	40 (Scale 0-100)	70 (Scale 0-100)
Key Application	Modern woody/amber accords, soap stability	Leather accords, fixative for florals	Vetiver reconstruction, niche perfumery

Deep Dive: Isolongifolanone vs. Cedryl Methyl Ketone

Isolongifolanone (The "Dry" Wood):

• Mechanism: The rearrangement from Longifolene creates a strained system that projects the ketone group aggressively. This results in a "lift" or radiance often lacking in heavier tricyclics.

• Performance: It bridges the gap between woody notes and amber notes. It is exceptionally stable in high-pH media (soaps/detergents) due to the steric protection of the ketone, which prevents aldol condensation or oxidation.

Cedryl Methyl Ketone (The "Soft" Wood):

• Mechanism: Acetylation of the natural cedrene skeleton adds a "tail" (the acetyl group) to the rigid body.

• Performance: The acetyl group interacts with the hydrophobic pocket of the receptor with slower kinetics, leading to a "smoldering" effect. It is less diffusive than Isolongifolanone but acts as a superior fixative, smoothing out rough edges of synthetic sandalwoods.

Visualization: Structure-Odor Logic

This diagram illustrates how the precursor molecule determines the final odor trajectory through chemical modification.

Caption: Figure 2. Synthesis pathways and resulting olfactory profiles of key tricyclic ketone derivatives.

Application Guidelines for Formulators

• Synergy with Musks:

  • Cedryl Methyl Ketone shows non-linear synergy with macrocyclic musks (e.g., Muscone). A 1:4 ratio often boosts the "velvet" texture of a fragrance.

  • Isolongifolanone pairs better with polycyclic musks (e.g., Galaxolide) or modern ambergris synthetics (e.g., Ambroxan), enhancing the "dry down" radiance.

• Stability Considerations:

  • Both compounds are chemically stable in bleach and alkaline environments, making them suitable for functional perfumery (detergents, fabric softeners) where delicate esters would hydrolyze.

References

• Givaudan. (n.d.). Isolongifolanone: Olfactive Profile and Technical Data. Givaudan Ingredients. Retrieved October 24, 2025, from [Link]

• Ohloff, G., Pickenhagen, W., & Kraft, P. (2011). Scent and Chemistry: The Molecular World of Odors. Wiley-VCH.

• The Good Scents Company. (2023).[5] Isolongifolanone and Cedryl Methyl Ketone Odor Profiles. Retrieved October 24, 2025, from [Link]

• Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry.

• PerfumersWorld. (2024). Isolongifolanone Material Safety and Odor Data. Retrieved October 24, 2025, from [Link]

• U.S. Patent 3,718,698. (1973). Process for the preparation of Isolongifolanone.

Sources

• 1. Isolongifolanone | Givaudan [givaudan.com]
• 2. foreverest.net [foreverest.net]
• 3. US5260459A - Cyclic isolongifolanone-ketals - their manufacture and their application - Google Patents [patents.google.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. env.go.jp [env.go.jp]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one

For researchers and drug development professionals, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one, a compound for which specific safety data may not be readily available. In such instances, a conservative approach, grounded in established principles of laboratory safety and hazardous waste management, is paramount.

The disposal of any chemical waste is governed by stringent regulations to protect both human health and the environment. Improper disposal can lead to significant environmental contamination and legal repercussions. Therefore, all laboratory personnel must be trained in proper hazardous waste handling and disposal procedures.[1]

Part 1: Hazard Assessment and Precautionary Measures

Given the absence of a specific Safety Data Sheet (SDS) for 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one, it is crucial to treat it as a hazardous substance. This approach aligns with the best practice of considering all unknown chemical waste as hazardous.[1] Structurally similar compounds, such as other tricycloheptane derivatives and ketones, can exhibit a range of hazards including acute toxicity if swallowed, serious eye irritation, and flammability.[2][3]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.

• Body Protection: A flame-retardant lab coat is recommended.

• Respiratory Protection: If handling outside of a certified chemical fume hood, a respirator may be necessary depending on the quantity and potential for aerosolization.

Part 2: Segregation and Containerization of Waste

Proper segregation of chemical waste is a critical step in preventing dangerous reactions and ensuring compliant disposal.[1][4]

Step-by-Step Waste Collection Protocol:

• Container Selection: Use a designated, chemically compatible waste container.[5] For 1-Ethyltricyclo[2.2.1.0ngcontent-ng-c1989010908="" class="ng-star-inserted">2,6]heptan-3-one, a high-density polyethylene (HDPE) or glass container is appropriate. The container must be in good condition, with a secure, leak-proof lid.

• Labeling: Immediately label the waste container with a hazardous waste tag. The label must include:

  • The full chemical name: "1-Ethyltricyclo[2.2.1.02,6]heptan-3-one" (no abbreviations or formulas).

  • The approximate concentration and quantity.

  • The date the waste was first added to the container.

  • The words "Hazardous Waste".

• Segregation: This compound should be collected as a non-halogenated organic solvent waste. Do not mix with:

  • Halogenated solvents.

  • Acids or bases.

  • Oxidizers.

  • Aqueous waste.

  • Reactive wastes (e.g., cyanides, sulfides).[1]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[5][6] The SAA should be at or near the point of generation, under the control of laboratory personnel, and equipped with secondary containment to capture any potential leaks.[5][7]

Parameter	Guideline	Rationale
Waste Category	Non-Halogenated Organic	Prevents costly and complex disposal procedures associated with mixed waste streams.
Container Type	HDPE or Glass	Ensures chemical compatibility and prevents degradation of the container.
Container Labeling	Full Chemical Name, Date, "Hazardous Waste"	Complies with regulations and ensures safe handling by waste management personnel.
Storage Location	Designated Satellite Accumulation Area (SAA) with Secondary Containment	Minimizes the risk of spills and exposure, and complies with laboratory safety standards.

Part 3: Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the disposal of 1-Ethyltricyclo[2.2.1.02,6]heptan-3-one.

Sources

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. fishersci.com [fishersci.com]
• 3. Tricyclo(2.2.1.02,6)heptane | C7H10 | CID 78962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. acewaste.com.au [acewaste.com.au]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. nswai.org [nswai.org]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]